Cas no 2228445-14-3 (1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one)

• Product Name: 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one
• CAS No: 2228445-14-3
• MF: C₁₁H₈F₆O
• MW: 270.17104434967
• CID: 5831963
• PubChem ID: 165657971
• Update Time: 2025-06-09

1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one
• EN300-1954574
• 1,1,1-trifluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-one
• 2228445-14-3

• Inchi： 1S/C11H8F6O/c1-6-4-8(10(12,13)14)3-2-7(6)5-9(18)11(15,16)17/h2-4H,5H2,1H3
• InChI Key： LDHKQOISRVSJOA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(C(F)(F)F)=O)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 270.04793385g/mol
• Monoisotopic Mass: 270.04793385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one

Introduction to 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one (CAS No. 2228445-14-3)

1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. This compound, identified by the CAS number 2228445-14-3, belongs to a class of molecules that incorporate fluorine atoms, which are widely recognized for their ability to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. The presence of multiple fluorine substituents in its structure imparts distinct electronic and steric effects, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one consists of a phenyl ring substituted with a trifluoromethyl group at the 4-position and a 2-methyl group at the 3-position, attached to a propanone backbone with a trifluoromethyl group at the 1-position. This arrangement creates a molecule with high lipophilicity and metabolic stability, which are critical attributes for drug candidates. The fluorine atoms contribute to the compound's resistance to metabolic degradation, thereby potentially extending its half-life in vivo and improving bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more effectively. Studies have shown that the fluorinated aromatic ring in 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one can engage in π-stacking interactions with nucleic acids and proteins, which may be relevant for its potential role in anticancer and anti-inflammatory therapies. The electron-withdrawing nature of the trifluoromethyl groups enhances the electrophilicity of the carbonyl carbon, making it a viable site for further functionalization via condensation reactions or as part of more complex synthetic pathways.

In the realm of medicinal chemistry, the incorporation of fluorine into drug molecules has been well-documented for its ability to improve binding affinity and selectivity. For instance, fluoroaromatic compounds are frequently employed in the development of kinase inhibitors due to their ability to stabilize key interactions within the active site of these enzymes. The structural motif present in 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one aligns with this trend, suggesting that it may exhibit potent activity against targets such as tyrosine kinases or other enzymes involved in signal transduction pathways.

Moreover, the compound's unique properties make it an attractive candidate for materials science applications. Fluorinated compounds are known for their low surface energy and thermal stability, which can be advantageous in coatings, adhesives, and specialty polymers. Research has begun to explore how derivatives of 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one can be incorporated into advanced materials designed for use in harsh environments or as components of high-performance composites.

The synthesis of 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms typically requires specialized reagents and conditions to ensure regioselectivity and yield optimization. However, recent developments in fluorochemistry have provided new tools for constructing complex fluorinated molecules efficiently. For example, transition-metal-catalyzed cross-coupling reactions have been adapted to introduce fluorine substituents at specific positions within the molecule with high precision.

One particularly promising area of research involves using 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one as a building block for more complex scaffolds through sequential functionalization. The presence of multiple reactive sites—such as the carbonyl group and aromatic ring—allows for diverse chemical transformations that can yield novel derivatives with tailored properties. These derivatives could then be screened for biological activity across a range of therapeutic targets.

The pharmacological potential of this compound has not been exhaustively explored but preliminary studies suggest that it may exhibit properties relevant to central nervous system (CNS) disorders due to its lipophilicity and ability to cross the blood-brain barrier. Additionally, its structural similarity to known bioactive molecules makes it a compelling candidate for structure-based drug design initiatives aimed at identifying new therapeutic entities.

In conclusion,1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-one (CAS No. 2228445-14-3) represents a structurally interesting molecule with broad applicability across pharmaceutical chemistry and materials science. Its unique combination of fluorinated aromatic moieties and metabolic stability positions it as a valuable scaffold for further exploration in drug discovery programs targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound is poised to play an increasingly important role in both academic research and industrial applications.